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Compound of Interest

Compound Name:
1-(3-Iodo-4-

methylphenyl)ethanone

Cat. No.: B1626627 Get Quote

Disclaimer: Direct safety and toxicological data for 1-(3-Iodo-4-methylphenyl)ethanone (CAS

No. 210579-23-4) is not readily available in public literature and safety data sheets. This guide

provides a comprehensive safety and hazard assessment based on data from structurally

similar compounds. The information herein should be used as a guideline for handling this

compound with caution, and a thorough risk assessment should be conducted before any

experimental work.

Executive Summary
This technical guide outlines the potential safety and hazards associated with 1-(3-Iodo-4-
methylphenyl)ethanone, a substituted aromatic ketone. Due to the absence of direct safety

data, this document leverages information from several structural analogs to infer potential

hazards. The primary anticipated hazards include acute oral toxicity, skin and eye irritation.

Standard laboratory personal protective equipment (PPE) and handling procedures for

hazardous chemicals should be strictly followed.

Comparative Analysis of Structural Analogs
To assess the potential hazards of 1-(3-Iodo-4-methylphenyl)ethanone, a comparative

analysis of the following structurally related compounds was performed:

1-(3-Iodo-2-methylphenyl)ethanone: An isomer of the target compound.
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1-(3-Iodophenyl)ethanone: Lacks the methyl group.

1-(4-Iodophenyl)ethanone: Isomer with iodine at the 4-position.

3'-Methylacetophenone: The non-iodinated parent compound.

4'-Methylacetophenone: Isomer of the non-iodinated parent compound.

1-(3-Bromo-4-methylphenyl)ethanone: The bromo-analog of the target compound.

Table 1: GHS Hazard Classification of Structural Analogs

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound GHS Pictogram(s) Signal Word Hazard Statements

1-(3-Iodo-2-

methylphenyl)ethanon

e

GHS07 (Exclamation

mark)
Warning

H302: Harmful if

swallowedH315:

Causes skin

irritationH319: Causes

serious eye

irritation[1]

1-(3-

Iodophenyl)ethanone

GHS05 (Corrosion),

GHS07 (Exclamation

mark)

Danger

H302: Harmful if

swallowedH318:

Causes serious eye

damage[2]

1-(4-

Iodophenyl)ethanone

GHS07 (Exclamation

mark)
Warning

Causes skin

irritationCauses

serious eye

irritation[3]

3'-

Methylacetophenone

GHS07 (Exclamation

mark)
Warning

H227: Combustible

liquidHarmful if

swallowed[4]

4'-

Methylacetophenone

GHS07 (Exclamation

mark)
Warning

H227: Combustible

liquidH302: Harmful if

swallowedH315:

Causes skin

irritationH402: Harmful

to aquatic life[5]

1-(3-Bromo-4-

methylphenyl)ethanon

e

GHS07 (Exclamation

mark)
Warning

H315: Causes skin

irritationH319: Causes

serious eye

irritation[6]

Table 2: Physical Properties of Structural Analogs
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Compound Molecular Formula
Molecular Weight (
g/mol )

Physical State

1-(3-Iodo-2-

methylphenyl)ethanon

e

C₉H₉IO 260.07[1] Not specified

1-(3-

Iodophenyl)ethanone
C₈H₇IO 246.04[2] Not specified

1-(4-

Iodophenyl)ethanone
C₈H₇IO 246.04 Solid[3]

3'-

Methylacetophenone
C₉H₁₀O 134.18[4] Liquid[7]

4'-

Methylacetophenone
C₉H₁₀O 134.18[5][8][9] Liquid[10]

1-(3-Bromo-4-

methylphenyl)ethanon

e

C₉H₉BrO 213.07[6] Not specified

Inferred Hazards of 1-(3-Iodo-4-
methylphenyl)ethanone
Based on the data from its structural analogs, 1-(3-Iodo-4-methylphenyl)ethanone is

predicted to exhibit the following hazards:

Acute Oral Toxicity: The presence of the iodo-group in similar structures suggests that this

compound is likely harmful if swallowed (H302).

Skin Irritation: The majority of the analyzed analogs are classified as skin irritants (H315).

Eye Irritation/Damage: Analogs show effects ranging from serious eye irritation (H319) to

serious eye damage (H318). It is prudent to assume a high potential for eye irritation.

Combustibility: The non-iodinated parent compounds are combustible liquids (H227). While

the iodine atom will increase the molecular weight and may raise the flashpoint, the potential
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for combustibility under heating should not be dismissed.

Experimental Protocols
Specific experimental protocols for handling 1-(3-Iodo-4-methylphenyl)ethanone are not

available. The following is a general protocol for handling this and structurally similar

compounds based on common laboratory safety practices and precautionary statements from

the safety data sheets of its analogs.

Risk Assessment and Personal Protective Equipment
(PPE)

Engineering Controls: Handle this compound in a well-ventilated area, preferably within a

chemical fume hood.

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile).

Respiratory Protection: If working outside a fume hood or with aerosols, use a NIOSH-

approved respirator.

Handling and Storage
Handling: Avoid contact with skin and eyes.[3] Do not breathe dust, fume, gas, mist, vapors,

or spray. Wash hands thoroughly after handling.[3] Keep away from heat, sparks, and open

flames.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

First Aid Measures
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[5]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[3]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[3]

Spill and Disposal
Spill: Absorb spillage with inert material and dispose of in a suitable container. Ensure

adequate ventilation.

Disposal: Dispose of contents/container to an approved waste disposal plant.[3]

Visualizations
Hazard Inference Logic
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Structural Analogs

Observed Hazards

1-(3-Iodo-2-methylphenyl)ethanone

Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation/damage (H319/H318)

1-(3-Iodophenyl)ethanone

1-(4-Iodophenyl)ethanone

3'-Methylacetophenone

Combustible liquid (H227)
4'-Methylacetophenone

1-(3-Bromo-4-methylphenyl)ethanone

1-(3-Iodo-4-methylphenyl)ethanone
(Target Compound)

Inference
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Inference

Inference

Click to download full resolution via product page

Caption: Inferred hazards for the target compound based on analogs.

General Handling Workflow
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Start

Conduct Risk Assessment

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Handle in Chemical Fume Hood

Perform Experimental Procedure

Decontaminate Work Area

Dispose of Waste Properly

End
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Caption: General workflow for handling hazardous chemicals.

Conclusion
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While direct toxicological data for 1-(3-Iodo-4-methylphenyl)ethanone is lacking, a

comparative analysis of its structural analogs provides a strong basis for inferring its hazard

profile. It should be handled as a compound that is harmful if swallowed, and causes skin and

serious eye irritation. Adherence to standard safety protocols for handling hazardous chemicals

is essential to minimize risk. Further toxicological studies are required for a definitive safety

assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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